Cas no 1192-40-1 (thiophenol copper(i) salt)

thiophenol copper(i) salt structure
thiophenol copper(i) salt structure
Product Name:thiophenol copper(i) salt
CAS No:1192-40-1
MF:C6H5CuS
MW:172.714901685715
CID:895568
PubChem ID:24889167
Update Time:2024-11-08

thiophenol copper(i) salt Chemical and Physical Properties

Names and Identifiers

    • thiophenol copper(i) salt
    • benzenethiolate,copper(1+)
    • COPPER(I) THIOPHENOLATE
    • COPPER(I) THIOPHENOXIDE
    • Benzenethiol,copper(1+) salt
    • Copper(1+) Benzenethiolate
    • Copper(I) benzenethiolate
    • copper(I) thiophenylate
    • cuprous phenylmercaptide
    • PHENYLTHIOCOPPER
    • Phenylthiocopper(I)
    • PhSCu
    • Copper(I) thiophenolate, >=98.0% (RT)
    • benzenethiolate;copper(1+)
    • SCHEMBL9688236
    • CuSPh
    • phenyl thio copper
    • 1192-40-1
    • MDL: MFCD00064893
    • Inchi: 1S/C6H6S.Cu/c7-6-4-2-1-3-5-6;/h1-5,7H;/q;+1/p-1
    • InChI Key: PNNJYDODNCALKD-UHFFFAOYSA-M
    • SMILES: [Cu+].[S-]C1C=CC=CC=1

Computed Properties

  • Exact Mass: 171.94100
  • Monoisotopic Mass: 171.940793g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 50.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 280 °C (dec.) (lit.)
  • PSA: 0.00000
  • LogP: 1.58990
  • Solubility: Not determined

thiophenol copper(i) salt Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3263 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • FLUKA BRAND F CODES:1-10-13
  • Hazardous Material Identification: C

thiophenol copper(i) salt Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

thiophenol copper(i) salt Pricemore >>

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